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Compound of Interest

Compound Name: AH 8529

Cat. No.: B162177

Despite its classification as an opioid-like compound, the pharmacological and toxicological
properties of AH 8529 remain unknown, according to available scientific and commercial
sources. This substance is currently designated as an analytical reference standard, intended
for research and forensic applications only.

At present, there is a significant lack of publicly available data regarding the specific biological
activity of AH 8529. Information concerning its binding affinity for opioid receptors, in vivo
efficacy, mechanism of action, and pharmacokinetic profile has not been documented in
scientific literature. Consequently, a detailed technical guide on its core pharmacological
properties cannot be compiled.

AH 8529, chemically known as 4-chloro-N-[[1-(dimethylamino)cyclohexyllmethyl]-benzamide, is
structurally categorized as an opioid.[1][2] HowevVer, this classification is based on its chemical
structure rather than demonstrated pharmacological effects. Suppliers of this compound
explicitly state that its physiological and toxicological properties have not been investigated.[1]

[2]

Due to the absence of experimental data, the creation of quantitative data tables, detailed
experimental protocols, and signaling pathway diagrams—as requested for an in-depth
technical guide—is not feasible. Further research is required to elucidate the pharmacological
characteristics of AH 8529 and determine its potential biological targets and effects.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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